Cas no 1225504-08-4 (2-fluoro-5-(3-methoxyphenyl)aniline)

• Product Name: 2-fluoro-5-(3-methoxyphenyl)aniline
• CAS No: 1225504-08-4
• MF: C₁₃H₁₂FNO
• MW: 217.238886833191
• CID: 5981196
• PubChem ID: 82078921
• Update Time: 2025-05-20

2-fluoro-5-(3-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(3-methoxyphenyl)aniline
• CID 82078921
• [1,1'-Biphenyl]-3-amine, 4-fluoro-3'-methoxy-
• 4-fluoro-3'-methoxy-[1,1'-biphenyl]-3-amine
• A1-30264
• 1225504-08-4
• EN300-1142085
• 2-fluoro-5-(3-methoxyphenyl)aniline

• Inchi： 1S/C13H12FNO/c1-16-11-4-2-3-9(7-11)10-5-6-12(14)13(15)8-10/h2-8H,15H2,1H3
• InChI Key： NAESGYMVRBCPDP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OC)=C2)=CC=C(F)C(N)=C1

Computed Properties

• Exact Mass: 217.090292168g/mol
• Monoisotopic Mass: 217.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 355.3±32.0 °C(Predicted)
• pka: 2.93±0.10(Predicted)

Additional information on 2-fluoro-5-(3-methoxyphenyl)aniline

2-Fluoro-5-(3-methoxyphenyl)aniline: A Versatile Intermediate for Pharmaceutical and Material Science Applications

2-Fluoro-5-(3-methoxyphenyl)aniline (CAS 1225504-08-4) is a fluorinated aromatic amine compound that has gained significant attention in recent years due to its unique chemical properties and broad application potential. As a fluoro-substituted aniline derivative, this compound serves as a crucial building block in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The presence of both fluoro and methoxy functional groups on the aromatic ring system makes it particularly valuable for structure-activity relationship studies in drug discovery.

The growing interest in fluorinated organic compounds in medicinal chemistry has positioned 2-fluoro-5-(3-methoxyphenyl)aniline as an important research target. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity of drug molecules, which explains why approximately 30% of newly approved drugs contain fluorine atoms. This compound's aniline moiety provides an excellent handle for further chemical modifications, making it a versatile intermediate for synthesizing more complex molecules.

From a structural perspective, 2-fluoro-5-(3-methoxyphenyl)aniline features a biphenyl core with strategic substitutions that influence its electronic properties and reactivity. The electron-withdrawing fluorine at the 2-position and the electron-donating methoxy group at the 3'-position create an interesting electronic push-pull system that can be exploited in various synthetic applications. This balanced electronic character makes the compound particularly useful in palladium-catalyzed cross-coupling reactions, which are fundamental to modern pharmaceutical synthesis.

Recent studies have highlighted the potential of 2-fluoro-5-(3-methoxyphenyl)aniline derivatives in addressing current healthcare challenges. Researchers are exploring its incorporation into novel kinase inhibitors, which represent a promising class of therapeutics for cancer and inflammatory diseases. The COVID-19 pandemic has also spurred interest in fluorinated compounds as potential antiviral agents, further increasing the relevance of this chemical building block in drug discovery efforts.

In material science applications, 2-fluoro-5-(3-methoxyphenyl)aniline serves as a precursor for advanced polymers and liquid crystals. The fluorine atom's small size and high electronegativity can significantly modify material properties such as thermal stability, optical characteristics, and dielectric constants. These attributes make fluorinated aromatic compounds particularly valuable for developing next-generation electronic materials, organic light-emitting diodes (OLEDs), and photovoltaic devices.

The synthesis and characterization of 2-fluoro-5-(3-methoxyphenyl)aniline have been subjects of ongoing research optimization. Modern synthetic approaches focus on developing more efficient, sustainable routes that minimize environmental impact while maintaining high yields and purity. Green chemistry principles, including catalyst recycling and solvent minimization, are being increasingly applied to the production of such specialty chemicals.

Analytical characterization of 2-fluoro-5-(3-methoxyphenyl)aniline typically involves a combination of techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, where even trace impurities can significantly impact biological activity or safety profiles.

Market trends indicate growing demand for fluoroaromatic building blocks like 2-fluoro-5-(3-methoxyphenyl)aniline, driven by the expanding pharmaceutical and electronics industries. Specialty chemical manufacturers are responding by developing scalable production processes and implementing rigorous quality control measures to meet the needs of research institutions and industrial partners worldwide.

From a regulatory perspective, proper handling and storage of 2-fluoro-5-(3-methoxyphenyl)aniline are essential, although it doesn't fall under stringent control categories. Standard laboratory safety protocols for aromatic amines should be followed, including the use of personal protective equipment and proper ventilation systems. Material safety data sheets (MSDS) provide detailed guidance on safe handling practices for this compound.

Future research directions for 2-fluoro-5-(3-methoxyphenyl)aniline derivatives may explore their potential in emerging therapeutic areas such as neurodegenerative diseases and antibiotic resistance. The compound's structural features make it an attractive starting point for developing modulators of protein-protein interactions, a challenging but promising frontier in drug discovery. Additionally, its applications in sustainable energy technologies, particularly in organic photovoltaics and battery materials, represent another exciting avenue for investigation.

In conclusion, 2-fluoro-5-(3-methoxyphenyl)aniline (CAS 1225504-08-4) stands as a valuable chemical intermediate with diverse applications across multiple scientific disciplines. Its unique combination of fluorine and methoxy substituents on an aromatic amine scaffold provides researchers with a versatile tool for molecular design and discovery. As the demand for fluorinated compounds continues to grow in both life sciences and materials research, this compound will likely maintain its importance in scientific innovation for years to come.